Cas no 2757922-25-9 (Pyrimidin-4-yl 4-methylbenzene-1-sulfonate)

• Product Name: Pyrimidin-4-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757922-25-9
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 5974890
• PubChem ID: 141385875
• Update Time: 2025-06-14

Pyrimidin-4-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757922-25-9
• EN300-37152596
• pyrimidin-4-yl 4-methylbenzene-1-sulfonate
• Pyrimidin-4-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C11H10N2O3S/c1-9-2-4-10(5-3-9)17(14,15)16-11-6-7-12-8-13-11/h2-8H,1H3
• InChI Key： SFOQOHWOVJCJCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CN=CN=1

Computed Properties

• Exact Mass: 250.04121336g/mol
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Additional information on Pyrimidin-4-yl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of Pyrimidin-4-yl 4-methylbenzene-1-sulfonate (CAS: 2757922-25-9)

Pyrimidin-4-yl 4-methylbenzene-1-sulfonate (CAS: 2757922-25-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine and sulfonate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The synthesis of Pyrimidin-4-yl 4-methylbenzene-1-sulfonate has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and purity. The compound's unique structure allows it to interact with various biological targets, making it a versatile candidate for further investigation. Its sulfonate group, in particular, has been implicated in enhancing solubility and bioavailability, which are critical factors in drug development.

In terms of biological activity, Pyrimidin-4-yl 4-methylbenzene-1-sulfonate has demonstrated inhibitory effects on several key enzymes involved in inflammatory pathways. A recent in vitro study highlighted its ability to suppress the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings suggest potential applications in treating conditions such as arthritis and other chronic inflammatory diseases. Additionally, preliminary data from animal models indicate that the compound exhibits a favorable safety profile, with minimal off-target effects.

Another area of interest is the compound's potential role in oncology. Research conducted at the National Cancer Institute (2024) revealed that Pyrimidin-4-yl 4-methylbenzene-1-sulfonate can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial function and the activation of intrinsic apoptotic pathways. These results have sparked further investigations into its use as an adjunct therapy in combination with existing anticancer agents.

Despite these promising findings, challenges remain in the development of Pyrimidin-4-yl 4-methylbenzene-1-sulfonate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations. Moreover, its metabolic stability and potential drug-drug interactions require further elucidation. Ongoing research is focused on addressing these issues through structural modifications and advanced delivery systems.

In conclusion, Pyrimidin-4-yl 4-methylbenzene-1-sulfonate (CAS: 2757922-25-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further study. Future research should prioritize optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings. As the scientific community continues to uncover its full potential, this compound may pave the way for innovative treatments in inflammation and oncology.